Cas no 802618-02-6 (1-Benzoxepin-5-ol,4-amino-2,3,4,5-tetrahydro-7,9-dimethyl-,trans-(8CI))

• Product name: 1-Benzoxepin-5-ol,4-amino-2,3,4,5-tetrahydro-7,9-dimethyl-,trans-(8CI)
• CAS No: 802618-02-6
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 713846

1-Benzoxepin-5-ol,4-amino-2,3,4,5-tetrahydro-7,9-dimethyl-,trans-(8CI) Chemical and Physical Properties

Names and Identifiers

• 1-Benzoxepin-5-ol,4-amino-2,3,4,5-tetrahydro-7,9-dimethyl-, (4R,5R)-rel-
• 1-Benzoxepin-5-ol,4-amino-2,3,4,5-tetrahydro-7,9-dimethyl-,trans-(8CI)
• 1-Benzoxepin-5-ol, 4-amino-2,3,4,5-tetrahydro-7,9-dimethyl-, (4R,5R)-rel-

• Inchi： 1S/C12H17NO2/c1-7-5-8(2)12-9(6-7)11(14)10(13)3-4-15-12/h5-6,10-11,14H,3-4,13H2,1-2H3/t10-,11-/m1/s1
• InChI Key： VDEWPVHXYKNGDA-GHMZBOCLSA-N
• SMILES： O1C2=C(C)C=C(C)C=C2[C@@H](O)[C@H](N)CC1

Computed Properties

• Exact Mass: 207.126
• Monoisotopic Mass: 207.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.5A^2
• Surface Charge: 0
• Tautomer Count: nothing